Barium tetrascandium heptaoxide

• CAS No.: 12370-62-6
• Molecular Formula: BaO7Sc4
• Molecular Weight: 429.144
• IUPAC Name: barium(2+);oxygen(2-);scandium(3+)
• InChI: InChI=1S/Ba.7O.4Sc/q+2;7*-2;4*+3
• InChI Key: SJCCEQXLPOZUHQ-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Sc+3].[Sc+3].[Sc+3].[Sc+3].[Ba+2]
• Synonyms: barium tetrascandium heptaoxide

Description

Barium tetrascandium heptaoxide (CAS No. 12370-62-6) is a complex oxide with the formula BaSc₄O₇, composed of barium (Ba), scandium (Sc), and oxygen (O). Its structure features a scandium-rich lattice stabilized by barium ions, which occupy interstitial sites.

Comparison with Similar Compounds

Tetraboron Disodium Heptaoxide Hydrate (B₄Na₂O₇·xH₂O)

• CAS No.: 12267-73-1
• Formula : B₄Na₂O₇·xH₂O
• Properties :
  • Forms aqueous solutions that equilibrate with disodium tetraborate (Na₂B₄O₇) .
  • High solubility in water, enabling use in detergents, glass manufacturing, and flame retardants.
• Applications : Industrial uses dominate, including ceramics, metallurgy, and personal care products .
• Contrast with BaSc₄O₇ : Unlike BaSc₄O₇, boron-based heptaoxides are water-soluble and lack rare-earth components, limiting their utility in high-temperature or electronic applications.

Barium Strontium Titanium Oxide (BaSrTi₂O₆)

• CAS No.: 12430-73-8
• Formula : BaSrTi₂O₆
• Properties :
  • Perovskite-like structure with tunable dielectric properties.
  • Exhibits piezoelectric and ferroelectric behavior.
• Applications : Used in capacitors, sensors, and microwave ceramics .
• Contrast with BaSc₄O₇ : While BaSrTi₂O₆ is tailored for electronics, BaSc₄O₇’s scandium content may enhance thermal stability and catalytic activity, though empirical data are sparse.

Dialuminium Dibarium Calcium Hexaoxide (Al₂Ba₂CaO₆)

• CAS No.: 12408-43-4
• Formula : Al₂Ba₂CaO₆
• Properties :
  • Hexaoxide structure with mixed alkaline-earth and transition metals.
  • Likely high melting point due to aluminum and barium content.
• Applications: Potential use in refractory materials or catalysis .
• Contrast with BaSc₄O₇ : The absence of scandium and lower oxygen content reduce electronic versatility compared to BaSc₄O₇.

Data Table: Key Properties of Compared Compounds

Compound Name	CAS No.	Formula	Key Properties	Applications
Barium tetrascandium heptaoxide	12370-62-6	BaSc₄O₇	High thermal stability, rare-earth-rich	Advanced ceramics, catalysis
Tetraboron disodium heptaoxide hydrate	12267-73-1	B₄Na₂O₇·xH₂O	Water-soluble, industrial utility	Detergents, glass, metallurgy
Barium strontium titanium oxide	12430-73-8	BaSrTi₂O₆	Dielectric, piezoelectric	Capacitors, sensors
Dialuminium dibarium calcium hexaoxide	12408-43-4	Al₂Ba₂CaO₆	Refractory potential	High-temperature materials

Research Findings and Challenges

• Scandium’s Role: Scandium in BaSc₄O₇ likely enhances oxygen ion mobility, a trait valuable in solid oxide fuel cells (SOFCs).
• Synthesis Complexity : BaSc₄O₇ requires high-purity scandium, which is costly and scarce, limiting large-scale applications.
• Contradictions : While boron-based heptaoxides are well-documented in industrial contexts , BaSc₄O₇’s niche composition restricts comparative data.